A two-photon tandem black phosphorus quantum dot-sensitized BiVO4 photoanode for solar water splitting†
Energy & Environmental Science Pub Date: 2021-12-17 DOI: 10.1039/D1EE03014K
Abstract
The photoelectrochemical (PEC) water splitting efficiency is profoundly restricted by the limited light harvesting, rapid charge recombination, and sluggish water oxidation kinetics, in which the construction of a photoelectrode requires a strategic approach to overcome such intrinsic hurdles. Herein, we demonstrate novel black phosphorus quantum dots (BPQDs) with significant light absorbability up to the near-infrared region (NIR) to sensitize the etched BiVO4 photoanode (E-BiVO4) for a two-photon absorption tandem photoanode. A subsequent TiO2 overlayer (OL) significantly improves the stability of the E-BiVO4/BPQDs and eliminates the surface trap state to enhance charge separation. Finally, an oxygen evolution catalyst (OEC), NiOOH, loaded on E-BiVO4/BPQDs/OL further improves the water oxidation kinetics. The rationally designed E-BiVO4/BPQDs/OL-OEC with multiple components, each with definite functions, achieves a photocurrent density of 6.2 mA cm−2 at 1.23 V vs. reversible hydrogen electrode (RHE) under AM 1.5 illumination, offering a high-end standard approach for achieving efficient solar-to-fuel conversion devices by combining a photosensitizer and passivation layer.
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Journal Name：Energy & Environmental Science
Research Products
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CAS no.: 1587-07-1